N-(4-chlorophenyl)-2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazole-5-carboxamide

• IUPAC Name: N-(4-chlorophenyl)-2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C19H17ClN2O3S/c1-11-17(18(23)22-14-7-5-13(20)6-8-14)26-19(21-11)12-4-9-15(24-2)16(10-12)25-3/h4-10H,1-3H3,(H,22,23)
• InChI Key: QRJVDVKYNIMVBW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC(=C(C=C2)OC)OC)C(=O)NC3=CC=C(C=C3)Cl
• Molecular Formula: C19H17ClN2O3S
• Molecular Weight: 388.9 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the thiazole ring, possibly through a Hantzsch thiazole synthesis or a similar method. The chlorophenyl and dimethoxyphenyl groups would likely be introduced through electrophilic aromatic substitution or a similar reaction.

Molecular Structure Analysis

The molecular structure of this compound would be influenced by the presence of the thiazole ring, as well as the chlorophenyl and dimethoxyphenyl groups. The electron-withdrawing chloro group and the electron-donating methoxy groups could cause the molecule to have interesting electronic properties.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the thiazole ring, as well as the chlorophenyl and dimethoxyphenyl groups. The thiazole ring is aromatic and relatively stable, but can participate in a variety of reactions. The chloro group is a good leaving group, and the methoxy groups can donate electron density.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar carboxamide group could make the compound more soluble in polar solvents.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. It could be interesting to investigate whether the compound has any biological activity, given the presence of the thiazole ring.